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Part 1: Executive Summary

SU 4984 (CAS: 186610-89-9) is a synthetic small-molecule indolinone derivative designed as a
potent, ATP-competitive inhibitor of the Fibroblast Growth Factor Receptor 1 (FGFR1) tyrosine
kinase. With a molecular weight of 333.38 g/mol , it functions by occupying the ATP-binding
pocket of the receptor's catalytic domain, thereby blocking autophosphorylation and
downstream signaling cascades essential for angiogenesis and cell proliferation.

While primarily recognized for its activity against FGFR1 (ICso = 10-20 uM), SU 4984 exhibits a
multi-kinase inhibitory profile, also affecting Platelet-Derived Growth Factor Receptor (PDGFR)
and the Insulin-Like Growth Factor 1 Receptor (IGF-1R).[1] This guide details the structural
basis of its activity, physicochemical handling requirements, and validated protocols for
experimental application.

Part 2: Chemical Identity & Structural Analysis

The pharmacological efficacy of SU 4984 is derived from its indolinone scaffold, a privileged
structure in kinase inhibitor medicinal chemistry (analogous to SU5402 and Sunitinib). The
molecule consists of an oxindole core linked via a methine bridge to a benzyl ring, which is
further substituted with a formyl-piperazine moiety.
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Physicochemical Data Table

Property

Specification

Common Name

SU 4984

Chemical Name

3-[4-(1-Formylpiperazin-4-yl)benzylidenyl]-2-

indolinone
CAS Registry Number 186610-89-9
Molecular Formula C20H19N302
Molecular Weight 333.38 g/mol
Appearance Yellow to orange crystalline solid
N Soluble in DMSO (up to ~20-50 mM); Insoluble
Solubility )
In water
O=CN1CCN(CC1)c2ccc(C=C3C(=0O)Nc4cccecce3
SMILES

4)cc2

Structural Visualization (Graphviz)

The following diagram illustrates the chemical connectivity of SU 4984, highlighting the three

distinct pharmacophores: the Indolinone Core (H-bond donor/acceptor for the kinase hinge

region), the Benzylidene Linker, and the Piperazine Tail (solubilizing group).
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Figure 1: Pharmacophore segmentation of SU 4984.
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Figure 1: Pharmacophore segmentation of SU 4984 demonstrating the modular assembly of

the kinase inhibitor.

Part 3: Mechanism of Action
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SU 4984 functions as a Type | kinase inhibitor. It binds to the active conformation of the FGFR1
kinase domain.

o ATP Competition: The indolinone core mimics the adenine ring of ATP. It inserts into the cleft
between the N-terminal and C-terminal lobes of the kinase.

» Hinge Interaction: The nitrogen (NH) and carbonyl (C=0) of the oxindole ring form hydrogen
bonds with the backbone residues of the kinase hinge region, anchoring the molecule.

» Steric Blockade: The benzylidene and piperazine extensions project into the solvent-
accessible region or hydrophobic pocket, preventing the binding of ATP and the subsequent
transfer of the gamma-phosphate to tyrosine residues on the activation loop.
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Figure 2: Signal transduction blockade by SU 4984 at the receptor level.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1233638/docs?utm_src=pdf-body#su-4984-structure-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Signal transduction blockade by SU 4984 at the receptor level.[1][2][3][4][5][6][71[8][9]
[10][11][12]

Part 4: Experimental Handling & Protocols

To ensure data integrity, SU 4984 must be handled strictly according to its physicochemical
limitations. It is hydrophobic and prone to precipitation in aqueous buffers if not properly
formulated.

Solubilization Protocol (Stock Solution)

Reagents:
e SU 4984 Solid (Store at -20°C, desiccated).
e Anhydrous DMSO (Dimethyl Sulfoxide), cell culture grade (=99.9%).
Procedure:
o Calculation: To prepare a 10 mM stock solution:
o Weigh 3.33 mg of SU 4984.
o Dissolve in 1.0 mL of anhydrous DMSO.

o Note: If weighing smaller amounts, adjust volume accordingly (e.g., 1 mg in 300 pL
DMSO).

» Dissolution: Vortex vigorously for 30—60 seconds. The powder should dissolve completely to
form a clear yellow/orange solution. If particulates persist, warm slightly to 37°C for 2
minutes.

 Aliquoting: Do not store the bulk stock at 4°C. Aliquot into small volumes (e.g., 50 pL) in light-
protected (amber) microcentrifuge tubes.
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Storage: Store aliquots at -20°C or -80°C. Stable for 6 months. Avoid repeated freeze-thaw
cycles (maximum 1 cycle recommended).

In Vitro Assay Dilution

When using SU 4984 in cell-based assays (e.g., HUVEC proliferation or kinase assays), the

final DMSO concentration must be minimized to avoid solvent toxicity.

Workflow:

Thaw a 10 mM DMSO stock aliquot at room temperature.

Intermediate Dilution: Prepare a 10x or 100x intermediate solution in culture medium or
buffer immediately before use.

o Example: To achieve 10 uM final concentration: Dilute 1 pL of 10 mM Stock into 999 pL of
medium (1:2000 dilution).

Precipitation Check: Inspect the intermediate dilution for turbidity. SU 4984 has low aqueous
solubility. If precipitation occurs, use a lower concentration or add a solubilizing agent (e.g.,
cyclodextrin) if compatible with the assay.

Treatment: Add the intermediate solution to cells. Ensure the final DMSO concentration is <
0.1%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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